Cas no 1558828-74-2 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester
• CAS No: 1558828-74-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5275689
• Update Time: 2025-07-01

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester

• Inchi： 1S/C13H22O3/c1-5-10-6-7-12(8-10)13(16-12,9(2)3)11(14)15-4/h9-10H,5-8H2,1-4H3
• InChI Key： SBXSFMDMOAKLPG-UHFFFAOYSA-N
• SMILES： O1C2(CCC(CC)C2)C1(C(C)C)C(OC)=O

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester

Introduction to 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester (CAS No. 1558828-74-2)

The compound 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester, identified by its CAS number 1558828-74-2, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This spirocyclic ester, characterized by a unique oxaspiro framework, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl ester group at the carboxyl position and specific alkyl substituents at the spiro center imparts distinct chemical properties that make it a valuable scaffold for drug discovery and material science applications.

In recent years, the interest in spirocyclic compounds has surged due to their remarkable structural rigidity and ability to mimic natural product scaffolds. The oxaspiro[2.4]heptane core, in particular, has been explored for its potential in developing novel therapeutic agents. The compound's molecular structure, featuring a seven-membered spiro ring system connected to an oxygen atom, creates a rigid yet flexible framework that can interact with biological targets in unique ways. This structural motif has been associated with enhanced binding affinity and improved pharmacokinetic profiles in several drug candidates.

The specific substitution pattern in 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester—namely the 5-ethyl and 2-(1-methylethyl) groups—contributes to its distinct chemical behavior. These substituents not only influence the compound's electronic properties but also play a crucial role in determining its biological activity. The methyl ester functionality at the carboxyl position further enhances its utility as a synthetic intermediate, allowing for facile modifications through hydrolysis or transesterification reactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies suggest that the rigid spirocyclic core of this compound can effectively interact with enzymes and receptors, making it a promising candidate for developing inhibitors or agonists. For instance, preliminary virtual screening experiments have indicated potential interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure regioselectivity and yield optimization. However, recent methodological improvements in asymmetric synthesis have made it possible to construct such complex frameworks with high enantioselectivity. These advancements have opened new avenues for producing enantiomerically pure forms of the compound, which are often essential for pharmaceutical applications.

From a pharmaceutical perspective, the oxaspiro scaffold has shown promise in several disease areas. For example, derivatives of this core structure have been investigated for their potential antitumor and anti-inflammatory properties. The ability of the spirocyclic ester to adopt multiple conformations while maintaining structural integrity allows it to engage with biological targets in diverse ways. This flexibility is particularly advantageous when designing molecules that need to traverse biological membranes or interact with proteins with high specificity.

The 5-ethyl and 2-(1-methylethyl) substituents may also contribute to the compound's bioavailability by influencing solubility and metabolic stability. These factors are critical for drug development, as they directly impact how well a candidate molecule is absorbed, distributed, metabolized, and excreted by the body (ADME). By optimizing these parameters through structural modifications, researchers can enhance the therapeutic potential of compounds like this one.

In conclusion, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 5-ethyl-2-(1-methylethyl)-, methyl ester (CAS No. 1558828-74-2) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with specific substituents makes it an attractive scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future drug discovery efforts.